N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine

• Molecular Formula: C11H15NO6S
• Molecular Weight: 289.31 g/mol
• IUPAC Name: 3-[(2,5-dimethoxyphenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C11H15NO6S/c1-17-8-3-4-9(18-2)10(7-8)19(15,16)12-6-5-11(13)14/h3-4,7,12H,5-6H2,1-2H3,(H,13,14)
• InChI Key: YDPQEBYKXVDNRX-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCCC(=O)O

Description

N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine (DMSBA) is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMSBA is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine acts as an irreversible inhibitor of cysteine proteases, covalently binding to the active site of the enzyme. N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine also acts as a modulator of ion channels and receptors, altering their activity through non-covalent interactions. The exact mechanism of action of N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine on these targets is still being studied, but it is believed to involve the formation of hydrogen bonds and hydrophobic interactions.
Biochemical and Physiological Effects:
N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine has been shown to have various biochemical and physiological effects, including the inhibition of cysteine protease activity, modulation of ion channel and receptor activity, and the induction of apoptosis. N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine in lab experiments include its high purity, specificity, and potency. N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine is also stable under various conditions, making it suitable for long-term studies. However, the limitations of using N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine in lab experiments include its irreversible binding to cysteine proteases, which can make it difficult to study the reversibility of enzyme inhibition. Additionally, N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine can be toxic at high concentrations, making it necessary to use appropriate safety precautions.

Future Directions

Future research on N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine could focus on its potential therapeutic applications for various diseases, including cancer and neurological disorders. Additionally, research could focus on the development of new synthesis methods for N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine, as well as the identification of new targets for N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine modulation. Further studies could also investigate the safety and toxicity of N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine, as well as its pharmacokinetic properties.

Synthesis Methods

N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine can be synthesized using various methods, including the reaction of 2,5-dimethoxybenzenesulfonyl chloride with glycine, followed by hydrolysis to yield N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine. Another method involves the reaction of 2,5-dimethoxybenzenesulfonyl isocyanate with beta-alanine, resulting in the formation of N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine. These synthesis methods have been optimized to yield high purity N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine, which is essential for accurate research applications.

Scientific Research Applications

N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine has been used in various research applications, including the study of enzymes, receptors, and ion channels. N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine has been shown to inhibit the activity of cysteine proteases, which are involved in various physiological processes, including apoptosis and inflammation. N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine has also been used to study the activity of GABA receptors, which are involved in the regulation of neuronal excitability. Additionally, N-[(2,5-dimethoxyphenyl)sulfonyl]-beta-alanine has been shown to modulate the activity of voltage-gated ion channels, including potassium and sodium channels.